Cas no 82034-45-5 (Cfech-androst)

• Product Name: Cfech-androst
• CAS No: 82034-45-5
• MF: C₂₅H₃₂ClFO₇
• MW: 498.968791007996
• CID: 987355
• Update Time: 2023-08-03

Cfech-androst Chemical and Physical Properties

Names and Identifiers

• Cfech-androst

• Inchi： 1S/C25H32ClFO7/c1-5-32-21(31)34-25(20(30)33-13-26)14(2)10-18-17-7-6-15-11-16(28)8-9-22(15,3)24(17,27)19(29)12-23(18,25)4/h8-9,11,14,17-19,29H,5-7,10,12-13H2,1-4H3/t14-,17+,18+,19+,22+,23+,24?,25?/m1/s1
• InChI Key： HIEQSZRIBLKFTD-BLIALONHSA-N
• SMILES： ClCOC(C1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3([C@H](C[C@@]21C)O)F)=O)OC(=O)OCC)=O

Computed Properties

• Exact Mass: 498.182059
• Monoisotopic Mass: 498.182059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.32
• Boiling Point: 600.7°C at 760 mmHg
• Flash Point: 317.1°C
• Refractive Index: 1.557